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Compound of Interest

Compound Name: Isophthalic-2,4,5,6-D4 acid

Cat. No.: B15129391

Technical Guide: Isophthalic-2,4,5,6-D4 Acid

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Isophthalic-2,4,5,6-D4 acid, a
deuterated form of isophthalic acid. Deuterium-labeled compounds, such as Isophthalic-
2,4,5,6-D4 acid, are valuable tools in drug development and metabolic research.[1] They are
primarily used as internal standards for quantitative analysis and to study the pharmacokinetic
and metabolic profiles of drug candidates.[1]

Chemical Identity and Properties

Isophthalic-2,4,5,6-D4 acid is the deuterium-labeled version of isophthalic acid.[1][2] It is also
known as 2,4,5,6-tetradeuteriobenzene-1,3-dicarboxylic acid.[3][4]
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Identifier Value

Chemical Name Isophthalic-2,4,5,6-D4 Acid

Synonyms 2,4-1,5,6-tetradeuteriobenzene-1,3-dicarboxy|ic
acid

CAS Number 148472-48-4[3][4]

Unlabeled CAS Number 121-91-5[3][4][5]

Molecular Formula CsH2D404[1]

Molecular Weight 170.16 g/mol [1][6]

Appearance White to off-white solid[1]

Purity >99.00%

Isotopic Purity Typically =298 atom % D

Experimental Protocols

The quality control and analysis of Isophthalic-2,4,5,6-D4 acid involve a combination of
chromatographic and spectroscopic techniques to ensure chemical purity, isotopic enrichment,
and structural integrity.

1. High-Performance Liquid Chromatography (HPLC) for Purity Assessment

HPLC is a key method for determining the chemical purity of isophthalic acid and its deuterated
analog. A mixed-mode stationary phase column can be employed for the separation and
analysis.[7]

» Objective: To determine the purity of Isophthalic-2,4,5,6-D4 acid and to identify and quantify
any impurities.

 Instrumentation: A standard HPLC system equipped with a UV detector.

¢ Column: Primesep B mixed-mode stationary phase column (4.6 x 150 mm, 5 um, 100 A) or
similar.[7]
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» Mobile Phase: A gradient of acetonitrile and water with a phosphoric acid buffer.[7]
e Detection: UV detection at 210 nm.[7]
e Procedure:

o Prepare a standard solution of Isophthalic-2,4,5,6-D4 acid in a suitable solvent (e.g.,
DMSO).[1]

o Inject the sample onto the HPLC column.
o Run the gradient method to separate the main component from any impurities.

o The purity is calculated by comparing the peak area of the main component to the total
peak area of all components in the chromatogram.

2. Mass Spectrometry (MS) for Identity and Isotopic Purity

Mass spectrometry is used to confirm the molecular weight of the compound and to determine
the level of deuterium incorporation.

o Objective: To confirm the molecular weight and assess the isotopic purity of Isophthalic-
2,4,5,6-D4 acid.

 Instrumentation: A high-resolution mass spectrometer, which can be coupled with Gas
Chromatography (GC-MS) or Liquid Chromatography (LC-MS).

e Procedure:
o Introduce the sample into the mass spectrometer.

o Acquire the mass spectrum in a suitable ionization mode (e.g., Electrospray lonization -
ESI).

o The mass spectrum will show a peak corresponding to the molecular ion of Isophthalic-
2,4,5,6-D4 acid (m/z = 170.16).
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o The isotopic distribution of this peak is analyzed to determine the percentage of deuterium
incorporation.

3. Nuclear Magnetic Resonance (NMR) Spectroscopy for Structural Confirmation

NMR spectroscopy is a powerful tool for confirming the chemical structure and the positions of
the deuterium labels.

« Objective: To verify the chemical structure and the specific locations of the deuterium atoms
on the benzene ring.

e Instrumentation: A high-field NMR spectrometer.

e Procedure:
o Dissolve the sample in a suitable deuterated solvent (e.g., DMSO-d6).
o Acquire *H NMR and 3C NMR specitra.

o In the *H NMR spectrum, the absence or significant reduction of signals corresponding to
the 2, 4, 5, and 6 positions of the benzene ring confirms successful deuteration.

o The 13C NMR spectrum will show the expected signals for the carboxyl carbons and the
deuterated and non-deuterated carbons of the benzene ring.

Quality Control Workflow

The following diagram illustrates a typical quality control workflow for the production and
certification of Isophthalic-2,4,5,6-D4 acid.
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Quality Control Workflow for Isophthalic-2,4,5,6-D4 Acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Isophthalic-2,4,5,6-D4 acid certificate of analysis].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15129391#isophthalic-2-4-5-6-d4-acid-certificate-of-
analysis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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